Cas no 203268-64-8 (5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 203268-64-8
• MF: C₈H₅FN₂OS
• MW: 196.201503515244
• MDL: MFCD03197058
• CID: 3057051
• PubChem ID: 674155
• Update Time: 2025-06-16

5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-thiol, 5-(4-fluorophenyl)-
• 5-(4-Fluoro-phenyl)-[1,3,4]oxadiazole-2-thiol
• F2146-0008
• 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2(3h)-thione
• CHEMBL2269228
• FS-2480
• DTXSID10942482
• G84310
• XKMWJXQWLNRDRC-UHFFFAOYSA-N
• SR-01000539902-1
• MFCD03197058
• Z55879310
• AK-105/40832402
• EU-0053424
• 5-(4-fluorophenyl)-3H-1,3,4-oxadiazole-2-thione
• EN300-03171
• AKOS000122016
• SR-01000539902
• 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-thione
• 41421-13-0
• ALBB-025947
• 861-088-1
• 203268-64-8
• SCHEMBL19558149
• 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-thiol
• STK130013
• DTXCID001370882
• AKOS030229341
• 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol

• MDL： MFCD03197058
• Inchi： 1S/C8H5FN2OS/c9-6-3-1-5(2-4-6)7-10-11-8(13)12-7/h1-4H,(H,11,13)
• InChI Key： XKMWJXQWLNRDRC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)F)O1

Computed Properties

• Exact Mass: 196.01066212Da
• Monoisotopic Mass: 196.01066212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.7Ų

5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol

Comprehensive Overview of 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 203268-64-8): Properties, Applications, and Research Insights

The compound 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 203268-64-8) is a heterocyclic organic molecule featuring a 1,3,4-oxadiazole core substituted with a 4-fluorophenyl group and a thiol functional group. This structure endows it with unique chemical and biological properties, making it a subject of interest in pharmaceutical, agrochemical, and material science research. Its molecular formula, C₈H₅FN₂OS, and molecular weight of 196.20 g/mol highlight its compact yet versatile nature.

In recent years, the demand for fluorinated heterocycles like 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol has surged due to their applications in drug discovery and functional materials. Researchers are particularly intrigued by its potential as a bioactive scaffold, with studies exploring its antimicrobial, antioxidant, and enzyme inhibitory activities. The presence of both fluorine and sulfur atoms enhances its binding affinity to biological targets, a feature leveraged in designing novel therapeutics.

From a synthetic chemistry perspective, 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol is often synthesized via cyclization reactions of hydrazide derivatives or through oxidative desulfurization protocols. Its thiol group offers reactivity for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

Environmental and sustainability considerations are also driving interest in this compound. As industries seek green chemistry alternatives, the development of eco-friendly synthesis routes for 1,3,4-oxadiazole derivatives has gained traction. Researchers are investigating catalytic methods and solvent-free conditions to reduce waste and energy consumption during production.

In material science, 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol has shown promise in organic electronics due to its electron-withdrawing oxadiazole ring and fluorine-induced stability. Its incorporation into polymers or small-molecule semiconductors could enhance charge transport properties in devices like OLEDs or solar cells.

Frequently asked questions about this compound include: "What are the spectroscopic characteristics of 5-(4-Fluorophenyl)-1,3,4-oxadiazole-2-thiol?" and "How does fluorine substitution affect its biological activity?" These queries reflect the compound's interdisciplinary relevance. Analytical techniques such as NMR, IR, and mass spectrometry are routinely employed for its characterization.

Future research directions may explore its nanomaterial composites or cocrystal engineering applications. With the rise of computational chemistry, in silico studies predicting its interactions with proteins or materials could accelerate discovery. As regulatory frameworks evolve, understanding its metabolic pathways and environmental fate will also be critical for sustainable use.